Cas no 1423026-22-5 (2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride)

• Product Name: 2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride
• CAS No: 1423026-22-5
• MF: C₇H₁₁ClN₂O₃
• MW: 206.626840829849
• CID: 4598140
• PubChem ID: 71757489
• Update Time: 2025-05-21

2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride

• Inchi： 1S/C7H10N2O3.ClH/c1-4-5(3-6(10)11)7(12)9(2)8-4;/h5H,3H2,1-2H3,(H,10,11);1H
• InChI Key： QMDCTRATYQYOBE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1C(=O)N(C)N=C1C.[H]Cl

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride

Compound CAS No 1423026-22-5: 2-(1,3-Dimethyl-5-Oxo-4,5-Dihydro-1H-Pyrazol-4-Yl)Acetic Acid Hydrochloride

The compound with CAS No 1423026-22-5, known as 2-(1,3-Dimethyl-5-Oxo-4,5-Dihydro-1H-Pyrazol-4-Yl)Acetic Acid Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrazole ring system with specific substituents that contribute to its biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of the hydrochloride salt form suggests that this compound may be used in pharmaceutical formulations where ionization plays a critical role in solubility and bioavailability.

The synthesis of CAS No 1423026-22-5 involves a multi-step process that includes the formation of the pyrazole ring followed by functionalization with the acetic acid group. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advancements in catalytic methods and green chemistry principles.

In terms of applications, Acetic Acid Hydrochloride derivatives like this compound are being investigated for their potential in treating various diseases. Preclinical studies have shown promising results in inhibiting specific enzymatic activities, making it a candidate for further exploration in therapeutic development.

The structural uniqueness of CAS No 1423026-22-5 lies in its pyrazole core, which is decorated with methyl groups and an oxo substituent. These features not only enhance its stability but also contribute to its interactions with biological targets. Computational modeling has been instrumental in predicting the binding affinities and pharmacokinetic profiles of this compound.

Safety and toxicity assessments are critical for any potential drug candidate. Studies on CAS No 1423026-22-5 have focused on evaluating its acute and chronic toxicity profiles using various animal models. These studies are essential for determining the safe dosage range and potential side effects associated with its use.

In conclusion, CAS No 14230778999999999998 represents a promising compound with diverse applications in the pharmaceutical industry. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development.